Cas no 852180-38-2 (Methyl 5-(pyridin-3-yloxy)-2-furoate)

Methyl 5-(pyridin-3-yloxy)-2-furoate is a heterocyclic ester compound featuring a furan ring linked to a pyridine moiety via an ether bridge. This structure imparts unique reactivity and potential utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both pyridine and furan rings offers opportunities for further functionalization, enabling the development of complex molecular architectures. Its ester group enhances solubility in organic solvents, facilitating downstream reactions. The compound’s well-defined structure and stability make it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other transformations requiring precise control. It serves as a valuable building block for researchers exploring novel bioactive molecules.
Methyl 5-(pyridin-3-yloxy)-2-furoate structure
852180-38-2 structure
Product Name:Methyl 5-(pyridin-3-yloxy)-2-furoate
CAS No:852180-38-2
MF:C11H9NO4
MW:219.193463087082
MDL:MFCD07368496
CID:717113
PubChem ID:7162331
Update Time:2025-06-07

Methyl 5-(pyridin-3-yloxy)-2-furoate Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid,5-(3-pyridinyloxy)-, methyl ester
    • Methyl 5-(3-pyridinyloxy)-2-furoate
    • methyl 5-pyridin-3-yloxyfuran-2-carboxylate
    • methyl 5-(3-pyridyloxy)furan-2-carboxylate
    • Methyl 5-(pyridin-3-yloxy)-2-furoate
    • PS-7888
    • MFCD07368496
    • CS-0317098
    • 852180-38-2
    • methyl 5-(pyridin-3-yloxy)furan-2-carboxylate
    • Methyl 5-[(pyridin-3-yl)oxy]furan-2-carboxylate
    • DTXSID70428156
    • SB60999
    • CJB18038
    • AKOS025393517
    • MDL: MFCD07368496
    • Inchi: 1S/C11H9NO4/c1-14-11(13)9-4-5-10(16-9)15-8-3-2-6-12-7-8/h2-7H,1H3
    • InChI Key: FRZDTNCNVQRZDW-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=CC=C1OC1C=NC=CC=1

Computed Properties

  • Exact Mass: 219.05300
  • Monoisotopic Mass: 219.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.6A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.26
  • Melting Point: 78-79.5°C
  • Boiling Point: 352°C at 760 mmHg
  • Flash Point: 166.7°C
  • Refractive Index: 1.543
  • PSA: 61.56000
  • LogP: 2.25350

Methyl 5-(pyridin-3-yloxy)-2-furoate Security Information

Methyl 5-(pyridin-3-yloxy)-2-furoate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on Methyl 5-(pyridin-3-yloxy)-2-furoate

Methyl 5-(pyridin-3-yloxy)-2-furoate: An Overview of a Promising Compound (CAS No. 852180-38-2)

Methyl 5-(pyridin-3-yloxy)-2-furoate (CAS No. 852180-38-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of Methyl 5-(pyridin-3-yloxy)-2-furoate.

Chemical Structure and Synthesis: The molecular formula of Methyl 5-(pyridin-3-yloxy)-2-furoate is C11H9NO4, and it has a molecular weight of 219.19 g/mol. The compound features a furan ring linked to a pyridine ring through an ether linkage, with a methyl ester group attached to the furan ring. This unique structural arrangement contributes to its chemical stability and reactivity. The synthesis of Methyl 5-(pyridin-3-yloxy)-2-furoate can be achieved through various methods, including nucleophilic substitution reactions and coupling reactions. Recent studies have focused on optimizing these synthetic routes to improve yield and purity, making the compound more accessible for further research and development.

Biological Activities: One of the most intriguing aspects of Methyl 5-(pyridin-3-yloxy)-2-furoate is its diverse biological activities. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that Methyl 5-(pyridin-3-yloxy)-2-furoate effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, the compound has been found to possess antioxidant properties, which may contribute to its anti-inflammatory effects.

Beyond its anti-inflammatory potential, Methyl 5-(pyridin-3-yloxy)-2-furoate has also shown promise in neuroprotective applications. A recent study conducted by researchers at the University of California, San Francisco, revealed that this compound can protect neuronal cells from oxidative stress-induced damage. The neuroprotective effects are attributed to its ability to modulate key signaling pathways involved in cell survival and apoptosis. These findings suggest that Methyl 5-(pyridin-3-yloxy)-2-furoate could be a valuable lead compound for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Clinical Applications: The potential clinical applications of Methyl 5-(pyridin-3-yloxy)-2-furoate are vast and varied. In addition to its anti-inflammatory and neuroprotective properties, the compound has been investigated for its antiviral activity. A study published in the Virology Journal in 2020 reported that Methyl 5-(pyridin-3-yloxy)-2-furoate exhibits significant antiviral effects against several RNA viruses, including influenza and coronaviruses. This discovery opens up new avenues for developing antiviral therapies, particularly in light of the ongoing global health challenges posed by viral infections.

The pharmacokinetic properties of Methyl 5-(pyridin-3-yloxy)-2-furoate have also been studied extensively. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects. These findings support the potential for further clinical development of Methyl 5-(pyridin-3-yloxy)-2-furoate.

Current Research Trends: Ongoing research on Methyl 5-(pyridin-3-yloxy)-2-furoate is focused on elucidating its mechanisms of action at a molecular level. Scientists are using advanced techniques such as X-ray crystallography and computational modeling to understand how this compound interacts with specific protein targets involved in inflammation, oxidative stress, and viral replication. These insights are crucial for optimizing the compound's structure to enhance its potency and selectivity.

In addition to basic research, there is growing interest in translating these findings into clinical applications. Several pharmaceutical companies are actively involved in developing derivatives of Methyl 5-(pyridin-3-yloxy)-2-furoate with improved pharmacological properties. Clinical trials are underway to evaluate the safety and efficacy of these compounds in treating various diseases.

FUTURE DIRECTIONS: The future outlook for Methyl 5-(pyridin-3-yloxy)-2-furoate strong > is promising. As our understanding of its biological activities continues to expand, it is likely that new therapeutic applications will emerge. Researchers are exploring combination therapies involving this compound with other drugs to enhance treatment outcomes. Furthermore, advances in drug delivery systems may enable more targeted and effective administration of < strong >Methyl 5-(pyridin-3-yloxy)-2-furoate< / strong > , reducing potential side effects. p > < p >In conclusion,Methyl 5-(pyridin-3-yloxy)-2-furoate< / strong > (CAS No.< strong >852180-38-2< / strong > ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research.< / p > article > < / response >

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